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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl glycolate (ethyl 2-hydroxyacetate), a simple a-hydroxy ester, is a versatile building block
in organic synthesis, finding significant application in the pharmaceutical and agrochemical
industries.[1][2] Its bifunctional nature, possessing both a hydroxyl and an ester group, allows
for a variety of chemical transformations, making it a valuable intermediate in the synthesis of
more complex molecules.[2] This guide provides a comprehensive overview of the fundamental
chemical and physical properties of ethyl glycolate, detailed experimental protocols for its
synthesis, and key safety information.

Chemical and Physical Properties

Ethyl glycolate is a clear, colorless liquid with a characteristic sweet, ethereal odor.[3] It is
highly soluble in water and polar organic solvents.[3] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl Glycolate
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Property Value Reference(s)
Molecular Formula C4H803 [2]
Molecular Weight 104.10 g/mol [2]
CAS Number 623-50-7 [4]
Appearance Clear, colorless liquid [51[6]
Odor Sweet, ethereal [3]
Boiling Point 158-159 °C [5]
Density 1.1 g/mLat 25 °C
Flash Point 62 °C (143.6 °F) [5][7]
Very soluble in water, alcohols,
acetone, acetates. Slightly
Solubility soluble in ethyl ether. [3]

Sparingly soluble in

hydrocarbon solvents.

Refractive Index (n20/D)

1.419

Spectroscopic Data

The structural elucidation of ethyl glycolate is supported by various spectroscopic techniques.

Key data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),

and Infrared (IR) Spectroscopy are summarized below.

Table 2: Spectroscopic Data for Ethyl Glycolate

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2760939.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2760939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/12184
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://www.haz-map.com/Agents/20781
https://m.chemicalbook.com/SpectrumEN_623-50-7_IR1.htm
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/product/aldrich/364843
https://m.chemicalbook.com/SpectrumEN_623-50-7_IR1.htm
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technique Data

o (ppm): 1.29 (t, 3H, CHs), 3.1 (br s, 1H, OH),
4.16 (s, 2H, OCH), 4.24 (q, 2H, COOCH2)

1H NMR

& (ppm): 14.1 (CHs), 60.8 (OCH?2), 61.5
(COOCH?2), 172.5 (C=0)

13C NMR

Key m/z values: 104 (M+), 75, 59, 45, 31 (base

Mass Spec. (El) peak), 29.[4]

Key absorption peaks (cm~1): 3450 (br, O-H
Infrared (IR) stretch), 2980 (C-H stretch), 1740 (s, C=0 ester
stretch), 1210, 1090 (C-O stretch).[8][9]

Synthesis and Reactions
Synthesis of Ethyl Glycolate via Fischer Esterification

A common and straightforward method for the synthesis of ethyl glycolate is the Fischer
esterification of glycolic acid with ethanol, using an acid catalyst.[3]

Glycolic Acid

(HOCH2COOH)
Ethyl Glycolate
(HOCH2COOCH2CH3)
(Clig?-lnz(zl)H) Esterification
Reflux Water
(zE10))
Acid Catalyst
(e.g., H2S0a4)

Click to download full resolution via product page

Caption: Fischer Esterification of Glycolic Acid.
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Experimental Protocol: Fischer Esterification of Glycolic
Acid

Materials:

e Glycolic acid

e Anhydrous ethanol

o Concentrated sulfuric acid (H2SOa)

e Sodium bicarbonate (NaHCOs3), saturated aqueous solution
e Brine (saturated NaCl aqueous solution)

e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate

o Distilled water

Procedure:

e To a solution of glycolic acid in an excess of anhydrous ethanol, cautiously add a catalytic
amount of concentrated sulfuric acid.

o Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and remove the excess
ethanol under reduced pressure using a rotary evaporator.

» To the residue, add a mixture of water and ethyl acetate.

o Separate the organic layer and wash it sequentially with a saturated aqueous solution of
sodium bicarbonate and then with brine.

» Dry the organic phase over anhydrous sodium sulfate and filter.
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e Remove the solvent (ethyl acetate) using a rotary evaporator to yield the crude ethyl
glycolate.

» Purify the crude product by vacuum distillation to obtain pure ethyl glycolate.

Key Reactions of Ethyl Glycolate

Ethyl glycolate can undergo a variety of reactions, including hydrolysis, transesterification,
and oxidation, making it a versatile intermediate.[3]

Key Reactions of Ethyl Glycolate

Ethyl Glycolate

v
Hydrolysis Transesterification o
(Acid or Base) (with R'OH) Oxidation
v

Glycolic Acid + Ethanol New Ester + Ethanol Oxidized Product

Click to download full resolution via product page

Caption: Common Reactions of Ethyl Glycolate.

Safety and Handling

Ethyl glycolate is considered an irritant and requires careful handling to avoid exposure.[5][6]
Key safety information is summarized in Table 3.
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Table 3: Safety and Toxicology Data for Ethyl Glycolate

Hazard Category

Information

Reference(s)

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[417]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1](7]

Personal Protective Equipment
(PPE)

Safety glasses, chemical-
resistant gloves, and a lab coat
are recommended. Work in a
well-ventilated area or under a

chemical fume hood.

[5]

Storage

Keep in a tightly closed
container in a cool, dry, and
well-ventilated place. Keep
away from heat, sparks, and

flame.

[5]

Incompatibilities

Strong oxidizing agents, strong

bases.

[5]

Logical Relationships of Properties
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The fundamental properties of ethyl glycolate are interconnected and dictate its applications
and handling requirements.

Interrelation of Ethyl Glycolate Properties

Chemical Structure
(HOCH2COOCH2CHs)

Physical Properties Chemical Reactivity
(Boiling Point, Solubility, etc.) (Ester & Hydroxyl Groups)

Applications Safety & Handling
(Pharmaceuticals, Solvents) (Irritant, PPE)

Click to download full resolution via product page

Caption: Property Relationships of Ethyl Glycolate.

Conclusion

Ethyl glycolate is a valuable chemical intermediate with a well-defined set of physical,
chemical, and spectroscopic properties. Its synthesis via Fischer esterification is a robust and
scalable method. A thorough understanding of its reactivity and safety profile is crucial for its
effective and safe utilization in research and development, particularly within the
pharmaceutical and agrochemical sectors. The data and protocols presented in this guide
serve as a comprehensive resource for professionals working with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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